N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C15H10Cl2N2O2/c1-8(20)18-11-4-2-9(3-5-11)15-19-13-7-10(16)6-12(17)14(13)21-15/h2-7H,1H3,(H,18,20)
• InChI Key: JZNKKDGIJFLMJM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C2=NC3=C(O2)C(=CC(=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2O2
• Molecular Weight: 321.2 g/mol

Description

N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide, also known as DBZA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBZA is a benzoxazole derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide has been studied in detail, and it has been reported to interact with various targets in the body. This compound has been shown to inhibit the activity of COX-2, which is an enzyme involved in the production of prostaglandins. This compound has also been reported to activate PPARγ, which is a nuclear receptor involved in the regulation of glucose and lipid metabolism. Additionally, this compound has been shown to inhibit the activity of HIV-1 integrase, which is an enzyme involved in the replication of the HIV virus.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of cancer cells and induces apoptosis. This compound has also been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation. In vivo studies have shown that this compound improves glucose and lipid metabolism and reduces insulin resistance.

Advantages and Limitations for Lab Experiments

N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide has several advantages for lab experiments, including its high purity and stability, which make it suitable for various assays and experiments. However, this compound has some limitations, including its low solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

For research on N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide include studying its potential applications in the treatment of various diseases and investigating its interactions with other targets in the body.

Scientific Research Applications

N-[4-(5,7-dichloro-1,3-benzoxazol-2-yl)phenyl]acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, this compound has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities. In pharmacology, this compound has been shown to inhibit the activity of certain enzymes and receptors, including COX-2 and PPARγ. In materials science, this compound has been used as a fluorescent probe for the detection of metal ions.